N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C25H25N3O5S2 and its molecular weight is 511.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Research efforts have focused on the synthesis of novel heterocyclic compounds derived from similar structural frameworks, which exhibit significant biological activities. For instance, compounds synthesized from benzofuran derivatives have been evaluated for their anti-inflammatory and analgesic properties. The synthesis of such compounds involves complex chemical reactions leading to the formation of a variety of heterocyclic structures, including thiazolopyrimidines and oxadiazepines. These compounds have shown promising results as cyclooxygenase inhibitors, indicating potential applications in treating inflammatory conditions (Abu‐Hashem et al., 2020).
Potential Anticancer Applications
Another area of application is in the design of anticancer agents. Sulfonamide derivatives, which share a structural motif with the query compound, have been synthesized and tested for their ability to inhibit cancer cell growth. These compounds often target specific enzymes or pathways critical for cancer cell survival, suggesting that similar compounds could be synthesized with enhanced selectivity and potency against specific cancer types (Vellaiswamy & Ramaswamy, 2017).
Antimicrobial Applications
In addition to anticancer properties, synthesized derivatives from similar structural families have demonstrated significant antimicrobial activity. These compounds have been tested against a range of bacterial and fungal strains, indicating their potential use as novel antimicrobial agents. The structure-activity relationship studies of these compounds can provide valuable insights into designing more effective and targeted antimicrobial therapies (Priya et al., 2006).
Enzyme Inhibition
Compounds with similar sulfonamide and benzamide components have been investigated for their ability to inhibit specific enzymes, such as carbonic anhydrases. These enzymes are involved in various physiological processes, and their inhibition can lead to therapeutic effects in conditions like glaucoma, edema, and certain neurological disorders. The detailed study of enzyme inhibition by these compounds can contribute to the development of new therapeutic agents with improved specificity and efficacy (Ilies et al., 2003).
properties
IUPAC Name |
N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-(2-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O5S2/c1-16-6-3-4-13-28(16)35(30,31)19-11-9-17(10-12-19)24(29)27-25-26-20(15-34-25)22-14-18-7-5-8-21(32-2)23(18)33-22/h5,7-12,14-16H,3-4,6,13H2,1-2H3,(H,26,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APIZNUZSGUECFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=C(O4)C(=CC=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.